1-(2-(2-Hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C20H22N2O3S/c23-10-11-25-18(19-9-4-12-26-19)14-22-20(24)21-13-16-7-3-6-15-5-1-2-8-17(15)16/h1-9,12,18,23H,10-11,13-14H2,(H2,21,22,24)
• InChI Key: DGZSZHLCUKAOFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=CC=CS3)OCCO
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

1-(2-(2-Hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea, also known as THU-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. THU-1 is a urea derivative that possesses both hydrophobic and hydrophilic properties, making it an ideal candidate for drug development and research applications.

Scientific Research Applications

Synthesis and Biochemical Evaluation

A study on the synthesis and biochemical evaluation of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas demonstrated the importance of optimizing spacer length for achieving high inhibitory activities against acetylcholinesterase, indicating potential applications in treating diseases related to acetylcholine deficiencies, such as Alzheimer's disease (J. Vidaluc et al., 1995).

Hypotensive and Antiarrhythmic Activities

Research into 3-alkyl-1-(2-hydroxy-5,8-dimethoxy-1,2,3,4-tetrahydro-3-naphthalenyl)ureas or thioureas and their guanidine analogues highlighted pronounced hypotensive and antiarrhythmic activities in anesthetized rats, suggesting potential for cardiovascular drug development (E. Chalina & Lidia Chakarova, 1998).

Cognitive Enhancing and Antihypoxic Activities

A series of 1-bicycloaryl-2-(omega-aminoalkoxy)ethanols were synthesized and assessed for their antiamnestic (AA) and antihypoxic (AH) activities, revealing compounds that could potentially improve cognitive functions and provide protection against hypoxia, suggesting applications in neurological disorders and conditions involving oxygen deficiency (S. Ono et al., 1995).

Molecular AND Logic Gate for Cell Imaging

A naphthalene-thiophene hybrid molecule was developed as a fluorescent AND logic gate with Zn2+ and OAc- ions as inputs, providing a method for the detection of intracellular Zn2+ under a fluorescence microscope. This research paves the way for applications in bioimaging and diagnostics (Debasis Karak et al., 2013).

Synthesis and X-Ray Structure

The synthesis of 1-((2-Oxonaphthalen-1(2H)-ylidene)methyl)urea was reported as an unexpected product of a condensation reaction, illustrating the complex reactions that can occur with naphthalene derivatives and highlighting the importance of structural analysis in chemical synthesis (Jiehua Xu et al., 2009).